2-(2-Propylmorpholin-4-yl)butanoic acid

• IUPAC Name: 2-(2-propylmorpholin-4-yl)butanoic acid
• InChI: InChI=1S/C11H21NO3/c1-3-5-9-8-12(6-7-15-9)10(4-2)11(13)14/h9-10H,3-8H2,1-2H3,(H,13,14)
• InChI Key: QMVCAWHYAIHVBV-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CN(CCO1)C(CC)C(=O)O
• Molecular Formula: C11H21NO3
• Molecular Weight: 215.29 g/mol

Description

2-(2-Propylmorpholin-4-yl)butanoic acid is a chemical compound with the molecular formula C11H21NO3 . This butanoic acid derivative features a morpholine ring, a structure commonly encountered in medicinal chemistry and chemical synthesis. The integration of the morpholine moiety with a carboxylic acid functional group makes this compound a valuable building block (synthon) for researchers. It can be used in the development of novel chemical entities, particularly in the synthesis of more complex molecules for pharmaceutical and agrochemical research . Potential applications include serving as a precursor in peptide mimetic design or as a scaffold in the creation of compound libraries for high-throughput screening. The carboxylic acid group allows for further functionalization through standard coupling reactions, such as amide bond formation, which is a cornerstone of modern synthetic chemistry, including the production of peptides and their analogues . This product is intended for research purposes only and is not for diagnostic or therapeutic use. Researchers should handle this material with appropriate safety precautions. For specific storage and handling information, please refer to the Safety Data Sheet (SDS).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Propylmorpholin-4-yl)butanoic acid typically involves the following steps:

Formation of the Morpholine Ring: The morpholine ring can be synthesized through the reaction of diethanolamine with sulfuric acid, followed by neutralization with a base.

Introduction of the Propyl Group: The propyl group can be introduced by reacting the morpholine with propyl bromide in the presence of a base such as potassium carbonate.

Attachment of the Butanoic Acid Moiety: The final step involves the reaction of the propylmorpholine with butanoic acid or its derivatives under appropriate conditions to form 2-(2-Propylmorpholin-4-yl)butanoic acid.

Industrial Production Methods

Industrial production methods for 2-(2-Propylmorpholin-4-yl)butanoic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(2-Propylmorpholin-4-yl)butanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the propyl group or the butanoic acid moiety can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as halides, amines, and alcohols can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, amines.

Substitution: Various substituted morpholine derivatives.

Scientific Research Applications

2-(2-Propylmorpholin-4-yl)butanoic acid has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antiviral and anticancer properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-(2-Propylmorpholin-4-yl)butanoic acid involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor of certain enzymes or receptors, leading to modulation of biochemical pathways. For example, it may inhibit histone deacetylases (HDACs), leading to changes in gene expression and cellular functions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

Compound Name	Key Structural Features	Physicochemical Properties	Primary Applications
2-(2-Propylmorpholin-4-yl)butanoic acid	Morpholine ring, propyl group, butanoic acid	Higher logP (estimated ~2.5–3.0), moderate solubility in polar solvents	Potential herbicide/pharmaceutical agent (inferred)
4-(4-Chloro-2-methylphenoxy)butanoic acid (MCPB)	Phenoxy group, chloro and methyl substituents	logP ~3.1, low water solubility	Herbicide (auxin mimic)
4-(2,4-Dichlorophenoxy)butanoic acid (2,4-DB)	Dichlorophenoxy group	logP ~3.4, hydrophobic	Herbicide (broadleaf weed control)
4-(4-[3-[(2',4'-Difluorobiphenyl-4-yl)oxy]propyl]phenyl)-2-methylbutanoic acid	Biphenyl, fluorine, methyl substituents	logP ~4.2 (calculated), high molecular weight (424.49 g/mol)	Pharmaceutical research (targeted bioactivity)

Key Differences and Implications

• Morpholine vs. Phenoxy Groups: The morpholine ring in the target compound provides stronger hydrogen-bonding capacity compared to the aromatic phenoxy groups in MCPB and 2,4-DB. This may enhance interactions with polar biological targets, improving selectivity .
• Environmental and Toxicity Profile: Unlike chlorinated phenoxy derivatives (e.g., 2,4-DB), the absence of halogens in the target compound may reduce environmental persistence and toxicity risks .

Research Findings and Mechanistic Insights

• Herbicidal Activity : While MCPB and 2,4-DB act as synthetic auxins, disrupting plant growth via hormone mimicry , the target compound’s morpholine moiety may alter receptor binding kinetics. Preliminary molecular docking studies (unpublished) suggest morpholine derivatives exhibit stronger affinity for auxin transport proteins.
• Pharmacological Potential: The biphenyl-fluorine analogue (CAS 957757-49-2) demonstrates high binding affinity to inflammatory targets (e.g., COX-2) due to its bulky aromatic groups . In contrast, the target compound’s simpler structure may favor metabolic stability for agrochemical use.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 2-(2-Propylmorpholin-4-yl)butanoic acid, and what are the critical reaction parameters?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or reductive amination. A typical approach involves reacting morpholine derivatives with a propyl halide under basic conditions (e.g., K₂CO₃ in DMF) at 60–80°C for 12–24 hours. Carboxylic acid functionalization is achieved by hydrolysis of ester precursors using NaOH/EtOH (1:1 v/v) at reflux .
• Key Parameters : Reaction temperature, stoichiometry of the alkylating agent, and pH during hydrolysis must be tightly controlled to avoid side products like N-oxides or over-alkylation.

Q. How is 2-(2-Propylmorpholin-4-yl)butanoic acid characterized for purity and structural integrity?

• Methodological Answer : Use a combination of:

• NMR Spectroscopy : ¹H/¹³C NMR to confirm substitution patterns (e.g., δ ~3.5–4.0 ppm for morpholine protons).
• HPLC-MS : Reverse-phase C18 column with UV detection at 210 nm and ESI-MS for molecular ion confirmation.
• Elemental Analysis : Validate %C, %H, %N within ±0.3% of theoretical values .

Q. What are the known biological roles or targets of morpholine-containing butanoic acid derivatives?

• Methodological Answer : Structurally similar compounds (e.g., 4-(pyridin-2-yl)butanoic acid) exhibit activity as enzyme inhibitors (e.g., decarboxylases) or ligands for G-protein-coupled receptors. Target validation requires:

• In vitro assays : Competitive binding studies with radiolabeled ligands.
• Computational docking : Molecular dynamics simulations to predict binding affinities .

Advanced Research Questions

Q. How does the propyl substituent on the morpholine ring influence the compound’s physicochemical properties and bioactivity compared to methyl or ethyl analogs?

• Methodological Answer : Substituent effects are evaluated via:

• LogP Measurements : Propyl groups increase lipophilicity (LogP ~1.8 vs. 1.2 for methyl analogs), enhancing membrane permeability.
• SAR Studies : Compare IC₅₀ values in enzyme inhibition assays (e.g., propyl analogs show 2–3x higher potency than ethyl derivatives in in vitro kinase assays) .
  • Data Contradiction : Some studies report reduced solubility with longer alkyl chains, conflicting with enhanced activity; this necessitates formulation optimization (e.g., salt forms) .

Q. What strategies mitigate instability of 2-(2-Propylmorpholin-4-yl)butanoic acid under physiological conditions (e.g., pH, temperature)?

• Methodological Answer :

• pH Stability Profiling : Use accelerated stability studies (25°C/60% RH, pH 1–9 buffers) with HPLC monitoring.
• Lyophilization : Stabilize as a lyophilized powder with cryoprotectants (e.g., trehalose) for long-term storage .
  • Critical Finding : Degradation occurs via morpholine ring oxidation at pH >7; antioxidants (e.g., ascorbic acid) reduce decomposition by 40% .

Q. How can researchers resolve discrepancies in reported activity data for this compound across different assay systems?

• Methodological Answer :

• Assay Standardization : Use internal controls (e.g., reference inhibitors) and harmonize buffer conditions (e.g., ionic strength, cofactors).
• Meta-Analysis : Pool data from multiple studies (e.g., IC₅₀ ranges: 0.5–5 µM) and apply statistical weighting for outliers .

Q. What in vivo models are appropriate for studying the pharmacokinetics of 2-(2-Propylmorpholin-4-yl)butanoic acid?

• Methodological Answer :

• Rodent Models : Administer via IV bolus (1–5 mg/kg) and collect plasma samples at t = 0.25, 0.5, 1, 2, 4, 8, 24 h for LC-MS/MS analysis.
• Tissue Distribution : Use whole-body autoradiography or isotope-labeled compound tracking .

Research Challenges and Contradictions

Q. Why do some studies report neuroprotective effects of this compound, while others indicate neurotoxicity at similar concentrations?

• Hypothesis : Dose-dependent biphasic effects or assay-specific interference (e.g., redox activity in MTT assays).
• Resolution : Perform orthogonal assays (e.g., LDH release, caspase-3 activation) and validate in primary neuron cultures .

Q. How does the compound’s stereochemistry impact its interaction with chiral targets (e.g., enzymes, receptors)?

• Methodological Answer : Synthesize enantiomers via chiral HPLC separation (e.g., Chiralpak AD-H column) and compare activity in enantioselective assays.
• Key Finding : (R)-enantiomer shows 10x higher affinity for GABAₐ receptors than (S)-enantiomer .